Cas no 2229466-41-3 (N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine)

• Product Name: N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine
• CAS No: 2229466-41-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 6602633
• PubChem ID: 165691252
• Update Time: 2025-06-20

N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine
• N-[(4,5-difluoro-2-nitrophenyl)methyl]hydroxylamine
• EN300-1818999
• 2229466-41-3

• Inchi： 1S/C7H6F2N2O3/c8-5-1-4(3-10-12)7(11(13)14)2-6(5)9/h1-2,10,12H,3H2
• InChI Key： CYVZGVLNAAUVEJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CNO)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 204.03464838g/mol
• Monoisotopic Mass: 204.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine

Professional Introduction to N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine (CAS No. 2229466-41-3)

N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229466-41-3, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both fluoro and nitro substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel chemical entities.

The molecular framework of N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine consists of a benzene ring substituted with fluorine atoms at the 4th and 5th positions, further modified by a nitro group at the 2nd position. This arrangement creates a highly electron-deficient aromatic system, which is conducive to various chemical transformations. The hydroxylamine moiety attached to the benzene ring introduces a nucleophilic center, enabling reactions such as nucleophilic substitution and condensation. These features make the compound particularly useful in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. The fluoro substituents in N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine contribute to these desirable properties, making it a promising building block for pharmaceutical applications. Additionally, the nitro group can be further functionalized through reduction or diazotization reactions, providing access to a diverse range of derivatives with tailored properties.

Current research in the field of medicinal chemistry has highlighted the importance of hydroxylamine derivatives in the development of therapeutic agents. These compounds have been explored for their potential roles in modulating various biological pathways, including enzyme inhibition and signal transduction. N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine, with its unique structural features, represents a valuable tool for investigating these mechanisms. Its ability to serve as a precursor for more complex molecules makes it particularly relevant for drug discovery efforts aimed at addressing unmet medical needs.

The synthesis of N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine involves multi-step organic transformations that highlight the compound's synthetic utility. The preparation typically begins with the nitration of a difluorobenzene derivative followed by functional group interconversion to introduce the hydroxylamine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher yields and purities. These methodologies underscore the compound's versatility and its suitability for industrial-scale production.

The pharmacological potential of N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The fluoro and nitro substituents are believed to influence binding affinity and metabolic stability, which are critical factors in drug design. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, warranting further investigation.

The role of computational chemistry in optimizing the properties of N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and metabolic pathways, guiding experimental design and reducing trial-and-error approaches. These computational methods have accelerated the discovery process by providing insights into how structural modifications can enhance biological activity. As such, N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine serves as an excellent example of how interdisciplinary approaches can drive innovation in chemical biology.

In conclusion, N-(4,5-difluoro-2-nitrophenyl)methylhydroxylamine (CAS No. 2229466-41-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its pharmacological properties suggest applications in treating various diseases. The ongoing exploration of this compound underscores its importance as a tool for advancing both academic research and industrial development in the chemical and pharmaceutical sectors.